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Compound of Interest

Compound Name: Iron(II) sulfamate

CAS No.: 14017-39-1

Cat. No.: B082669

Get Quote

Executive Summary & Immediate Safety Directives
Iron(II) sulfamate (Ferrous sulfamate, Fe(SO₃NH₂)₂) is a water-soluble salt widely used in

electroplating and as a reducing agent in chemical synthesis.[1] While generally considered

stable, it presents specific disposal challenges due to the redox activity of the ferrous ion (Fe²⁺)

and the biological activity of the sulfamate moiety (a known herbicide).

CRITICAL SAFETY WARNINGS:

The Nitrite Hazard:NEVER mix Iron(II) sulfamate with nitrites (e.g., Sodium Nitrite).[1] In

acidic conditions, this reaction generates rapid, voluminous Nitrogen gas (

), causing potential vessel rupture or explosion.[1]

Oxidation Sensitivity: Aqueous solutions are susceptible to air oxidation, converting Fe²⁺ to

Fe³⁺ and potentially altering pH.[1]

Herbicidal Activity: Sulfamates are phytotoxic.[1] Direct discharge into storm drains or soil is

strictly prohibited in most jurisdictions.[1]
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Chemical Profile & Risk Assessment
Understanding the chemical behavior of Iron(II) sulfamate is prerequisite to selecting the

correct disposal path.

Parameter Data Operational Implication

Formula Fe(SO₃NH₂)₂
Contains ~22% Iron by weight.

[1]

Solubility High (>250 g/L)

Readily mobile in wastewater;

requires precipitation for

removal.[1]

pH (5% Soln) ~3.0 - 5.0

Mildly acidic; may require

neutralization before

discharge.[1]

Redox State Ferrous (Fe²⁺)

Reducing agent.[1] Oxidizes to

Ferric (Fe³⁺) upon standing or

treatment.[1]

Stability Hydrolytically Stable

Sulfamate hydrolyzes to

ammonium sulfate only at low

pH (<2) and high heat (>80°C).

Disposal Decision Matrix
Do not default to drain disposal without verifying local limits.[1][2] Use this logic flow to

determine the appropriate disposal route.
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Waste Identification:
Iron(II) Sulfamate Volume & Concentration?

Small Scale
(< 1 Liter, < 5%)

Large Scale
(> 1 Liter, High Conc.)

Check Local POTW/EHS
(Sulfate/Ammonia Limits) Professional Disposal

(Lab Pack)

Recommended

Discharge Permitted?

Dilute & Flush
(pH Adjust 6-9)Yes

In-House Treatment
(Precipitation)

No (Metal Limit)

No (Strict Ban)

Sludge Disposal
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Figure 1: Decision matrix for determining the appropriate disposal pathway based on volume

and regulatory constraints.

In-House Treatment Protocol: Oxidation &
Precipitation[3]
For laboratories equipped to treat waste onsite, the objective is to separate the heavy metal

(Iron) from the aqueous stream.

Why Oxidize? Iron(II) hydroxide (

) is a gelatinous, slimy precipitate that is difficult to filter and settles poorly.[1] Oxidizing Fe²⁺ to
Fe³⁺ allows for the precipitation of Iron(III) hydroxide (

), which forms a denser, more easily filterable floc.[1]

Protocol Workflow
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1. Oxidation
Add H2O2 to convert Fe(II) -> Fe(III)

2. Neutralization & Precipitation
Add NaOH/Lime to pH 9.0-10.0

3. Flocculation
Slow stir (optional polymer addition)

4. Filtration/Separation
Filter Press or Gravity Settling

Solid Waste (Sludge)
Dispose as Solid Chemical Waste

Filtrate (Sulfamate Soln)
Check pH -> Discharge

Click to download full resolution via product page

Figure 2: Step-by-step chemical treatment workflow for Iron(II) sulfamate waste.[1][3]

Detailed Methodology
Reagents Required:

Hydrogen Peroxide (30-35%)[1][4]

Sodium Hydroxide (50% solution) or Hydrated Lime[1]

pH Meter[5]

Step 1: Oxidation (Fe²⁺

Fe³⁺)[1]

Acidify the waste solution slightly (pH ~3) if it is not already acidic.[1]
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Slowly add Hydrogen Peroxide (

) with stirring.

Stoichiometry: Theoretically, 0.35 mL of 35% ngcontent-ng-c1352109670="" _nghost-ng-

c1270319359="" class="inline ng-star-inserted">

is required per gram of Fe²⁺.[1] In practice, use 1.5x stoichiometry to ensure complete
oxidation.[1]

Reaction:

[1]

Allow to react for 15-20 minutes. The solution should turn from pale green to yellow/orange.

Step 2: Precipitation

Slowly add Sodium Hydroxide (NaOH) or Lime slurry while monitoring pH.[1]

Target pH 9.0 - 10.0. This is the point of minimum solubility for Iron(III) hydroxide.

Reaction:

[1]

A reddish-brown precipitate will form immediately.[1]

Step 3: Filtration & Verification

Allow the solids to settle (flocculation).[1]

Filter the supernatant through a standard filter paper or Buchner funnel.[1]

Self-Validation: Test the clear filtrate for residual iron using a colorimetric strip or by adding a

drop of NaOH; no further precipitation should occur.

The filtrate now contains dissolved Sodium Sulfamate.[1]

Step 4: Filtrate Management (Hydrolysis)
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Standard: If local regulations permit sulfamate discharge, neutralize the filtrate to pH 7 and

flush with copious water.

Strict: If sulfamate destruction is required (rare for small labs), boil the acidified filtrate (pH <

2) for 2 hours to hydrolyze sulfamate to ammonium bisulfate (

), then neutralize and discard.[1]

Regulatory & Compliance Context
RCRA Status (USA): Iron(II) sulfamate is not a P-listed or U-listed hazardous waste.[1]

However, unneutralized waste may be classified as D002 (Corrosive) if pH

2.0.[1]

Herbicidal Restrictions: Ammonium sulfamate was effectively banned as a herbicide in the

EU in 2008 due to lack of registration data. Consequently, disposal into soil or storm drains is

an environmental violation.[1]

Nitrogen Limits: The sulfamate ion contains nitrogen. Large discharges may violate POTW

limits on Total Nitrogen or Ammonia (after hydrolysis).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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